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Compound of Interest

Compound Name: Deacetylforskolin
CAS No.: 64657-20-1
Cat. No.: B144235
Get Quote
. J

Executive Summary & Core Directive

Deacetylforskolin (7-Deacetylforskolin) is a diterpene and a direct activator of adenylyl
cyclase.[1][2][3] While it shares structural homology with Forskolin, its specific solubility and
binding profiles require precise handling.[1][2]

The Core Directive: Treat Deacetylforskolin as a bioactive hazardous substance. Although it
is not explicitly listed on the EPA P-list (acutely toxic) or U-list (toxic), its potent biological
activity on cardiovascular and neuronal signaling pathways mandates that it never be disposed
of via sanitary sewer systems (drains) or regular trash.[1][2]

Disposal Method: High-temperature incineration via a licensed chemical waste contractor is the
only authorized disposal route.[1][2]

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the chemical identity and current state.[1][2] The disposal
protocol changes based on whether the substance is a dry solid or dissolved in a solvent (e.g.,
DMSO, Ethanol).[1][2]
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Parameter Specification
Chemical Name 7-Deacetylforskolin (Deacetylforskolin)
CAS Number 64657-20-1
Molecular Formula C20H3206
Physical State Solid (White to off-white powder)
. Soluble in DMSO, Ethanol; Slightly soluble in
Solubility
water
Bioactive Agent.[1][2][3][4][5] Activates adenylyl
Primary Hazard cyclase; potential hypotensive effects if

ingested/absorbed.[1][2][4][6]

Not Listed (P/U).[1][2] Classify as Non-
EPA Waste Code Regulated Chemical Waste (Solid) or Ignitable
(if in solvent).[1][2]

Senior Scientist Note: Do not rely solely on the absence of a GHS "Skull and Crossbones”
symbol.[1][2] In drug development, we treat all cyclase activators as potential reproductive

toxins and cardiovascular depressants until proven otherwise.[1][2]

Pre-Disposal Segregation Strategy

Proper segregation prevents dangerous chemical reactions in the waste stream.[1][2]
Deacetylforskolin is an organic compound; it must be kept separate from oxidizers to prevent
exothermic degradation.[1][2]

The Segregation Logic[1][2]

e Solids: Segregate into "Solid Organic Waste."

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.biomol.com/products/chemicals/biochemicals/deacetylforskolin-cay11701-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1431241.htm
https://www.fishersci.com/store/msds?partNumber=BP25205&productDescription=FORSKOLIN+5MG&vendorId=VN00033897&countryCode=US&language=en
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1431241.htm
https://dcchemicals.com/product_show-deacetylforskolin.html
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.benchchem.com/product/b144235/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-deacetylforskolin
https://www.caymanchem.com/product/11701/deacetylforskolin
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Liquids (Solvents): Segregate based on the solvent (e.g., Halogenated vs. Non-
Halogenated).

» Incompatibilities: Keep away from strong oxidizing agents (e.g., Peroxides, Nitric Acid).[1][2]

Step-by-Step Disposal Protocol
Scenario A: Disposal of Solid Powder (Pure Substance)

[1][2]

Objective: Secure containment for off-site incineration.

o PPE Verification: Don Nitrile gloves (double-gloved recommended), safety goggles, and a
standard lab coat.[1][2] Respiratory protection (N95 or P100) is recommended if handling
open powder outside a fume hood.[1][2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid.[1][2]

e Transfer:

o Place the original vial containing the Deacetylforskolin directly into the waste container.

[1](2]

o Reasoning: Attempting to empty a milligram-quantity vial often creates airborne dust.[1][2]
Disposing of the vial in toto is safer.[1][2]

e Labeling: Apply a hazardous waste label.
o Constituents: "Deacetylforskolin (Solid), 100%."[1][2]
o Hazard Checkbox: Check "Toxic" (due to bioactivity).[1][2]

o Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary container until
pickup.
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Scenario B: Disposal of Liquid Solutions (e.g., in
DMSOI/Ethanol)[1]

Objective: Manage the flammability of the solvent while containing the bioactive solute.

Solvent Identification: Identify the carrier solvent.[1][2]
o Ethanol/Methanol:[1][2] Classify as Ignitable Waste (D001).[1][2][7][8]
o DMSO: Classify as Organic Solvent Waste.[1][2]

o Bulking: Pour the solution into the appropriate carboy (e.g., "Non-Halogenated Organic
Solvents").

o Critical Step: Record the addition on the carboy's log sheet.[1][2] Write "Deacetylforskolin
(<1%)" to alert EHS of bioactive content.[1][2]

¢ Rinsing: Triple-rinse the empty original vial with the same solvent.[1][2] Add rinsate to the
waste carboy.[1][2]

¢ Vial Disposal: Deface the label on the empty vial and dispose of it in "Glass/Sharps" waste
(or "Solid Chemical Debris" if your facility requires it).

Visual Workflow: The Decision Tree

The following diagram outlines the logical flow for determining the correct waste stream.
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Figure 1: Decision matrix for Deacetylforskolin waste stream segregation.[1][2] Blue nodes
indicate decision points; Red/Green indicate physical state; Yellow indicates compliance
actions.[1]

Emergency Procedures: Spills and Exposure

In the event of a spill, speed and containment are critical to prevent aerosolization.[1][2]

Scenario Response Protocol

1. Dampen a paper towel with water (to prevent
dust).2.[1][2] Gently wipe up the powder.3.[1][2]

Minor Solid Spill (<50 m
pil( 9 Place towel in a sealed bag.4. Dispose as solid

chemical waste.[1][2]

1. Cover with absorbent pads or vermiculite.2.[1]
[2] Wait for absorption.3.[1][2] Scoop into a
Liquid Spill hazardous waste bag.4. Clean surface with

soap and water (Deacetylforskolin is lipophilic).

[1](2]

Wash immediately with soap and copious water
Skin Contact for 15 minutes.[1][2] Do not use ethanol

(increases absorption).[1][2]

Regulatory & Compliance Context

While Deacetylforskolin is not P-listed, your facility is likely subject to the "Cradle-to-Grave"
responsibility under RCRA (Resource Conservation and Recovery Act).[1][2]

o Generator Status: Most research labs are "Small Quantity Generators" (SQG).[1][2] You
must ensure that unknown bioactive lipids do not accumulate beyond time limits (usually 180
days).[1][2]

» Drain Disposal Prohibition: Under 40 CFR 403.5, introducing pollutants that can cause
interference or pass-through (toxicity to aquatic life) is prohibited.[1][2] Deacetylforskolin's
biological activity makes it a candidate for "Pass-Through" violation if released into the
sewer.[1][2]
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Final Scientist's Note:

"Compliance is the floor, not the ceiling. We incinerate not just because the law suggests it, but

because we are responsible for the downstream biological impact of our research tools."[1][2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
Deacetylforskolin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144235/docs#operational-guide-safe-disposal-and-
handling-of-deacetylforskolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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